Cas no 1203346-14-8 (N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1203346-14-8
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 6220483
• PubChem ID: 45496951
• Update Time: 2025-06-08

N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• AKOS024501548
• F5228-2047
• N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
• 1203346-14-8

• Inchi： 1S/C15H17N3O2/c1-10-5-4-6-13(12(10)3)17-14(19)8-18-9-16-11(2)7-15(18)20/h4-7,9H,8H2,1-3H3,(H,17,19)
• InChI Key： JGGZLPKCHZQGKA-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=CC1=O)NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1203346-14-8): A Comprehensive Overview

N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1203346-14-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a substituted phenyl group and a pyrimidine ring. The compound's molecular formula is C₁₅H₁₇N₃O₂, and it has a molecular weight of 275.31 g/mol.

The structure of N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide is particularly noteworthy due to its potential biological activity. The presence of the dimethylphenyl group and the methyl substitution on the pyrimidine ring contribute to its pharmacological properties. These structural elements are known to influence the compound's binding affinity to various biological targets, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide could be a valuable therapeutic option for treating inflammatory diseases.

Another area of interest is the compound's antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide possesses potent antioxidant properties, which can help mitigate oxidative damage and protect cells from oxidative stress. This property makes it a potential candidate for developing drugs to treat conditions associated with oxidative stress.

In addition to its anti-inflammatory and antioxidant properties, N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has also been investigated for its antiproliferative effects. Studies have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. These findings highlight its potential as an anticancer agent and warrant further investigation in preclinical and clinical settings.

The synthesis of N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide involves several steps, including the formation of the pyrimidine ring and the subsequent functionalization with the dimethylphenyl group. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes it feasible for pharmaceutical companies to develop this compound into a viable drug candidate.

From a pharmacokinetic perspective, N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-y l)acetamide exhibits favorable properties such as good solubility and stability. These characteristics are essential for ensuring effective drug delivery and bioavailability. Preclinical studies have also shown that this compound has low toxicity and good safety profiles, which are crucial factors for its potential use in therapeutic applications.

In conclusion, N-(2,3-dimethylphenyl)-2-(4-methyl-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ) acetamide (CAS No . 1 20 3 3 4 6 - 1 4 - 8 ) is a promising compound with diverse pharmacological activities . Its anti-inflammatory , antioxidant , and antiproliferative properties make it a valuable candidate for further research and development in medicinal chemistry . The compound's favorable pharmacokinetic properties and low toxicity further support its potential as a therapeutic agent . As research in this area continues to advance , it is likely that N -( 2 , 3 - dim eth yl phen yl ) - 2 -( 4 - meth yl - 6 - ox o - 1 , 6 - dihy drop yri midi n - 1 - yl ) acet amide will play an increasingly important role in the development of new drugs for treating various diseases .